3-(4-Bromophenyl)-2-[(2-chlorophenyl)hydrazono]-3-oxopropanenitrile

• Molecular Formula: C15H9BrClN3O
• Molecular Weight: 362.61 g/mol
• IUPAC Name: (1E)-2-(4-bromophenyl)-N-(2-chloroanilino)-2-oxoethanimidoyl cyanide
• InChI: InChI=1S/C15H9BrClN3O/c16-11-7-5-10(6-8-11)15(21)14(9-18)20-19-13-4-2-1-3-12(13)17/h1-8,19H/b20-14+
• InChI Key: WQBHYEXGFXNIQN-XSFVSMFZSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)N/N=C(\C#N)/C(=O)C2=CC=C(C=C2)Br)Cl
• SMILES: C1=CC=C(C(=C1)NN=C(C#N)C(=O)C2=CC=C(C=C2)Br)Cl

Description

3-(4-Bromophenyl)-2-[(2-chlorophenyl)hydrazono]-3-oxopropanenitrile is a chemical compound that has gained significant attention in the scientific research community for its potential applications in various fields, including medicine, agriculture, and material science. This compound is also known as BPCN, and it has a molecular formula of C16H10BrClN4O. In

Mechanism of Action

The mechanism of action of BPCN is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in various cellular processes. In cancer cells, BPCN has been shown to induce apoptosis by activating caspases and inhibiting anti-apoptotic proteins. In bacteria and fungi, BPCN has been shown to disrupt cell membrane integrity and inhibit key enzymes involved in cell wall synthesis.
Biochemical and Physiological Effects:
BPCN has been shown to exhibit a range of biochemical and physiological effects. In cancer cells, BPCN has been shown to induce cell cycle arrest, inhibit cell proliferation, and induce apoptosis. In bacteria and fungi, BPCN has been shown to inhibit growth and disrupt cell membrane integrity. In plants, BPCN has been shown to improve crop yield and protect against pests and diseases.

Advantages and Limitations for Lab Experiments

BPCN has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, BPCN also has some limitations, including its low solubility in water and its potential toxicity to cells and organisms.

Future Directions

For research on BPCN include further studies on its potential applications, mechanism of action, and synthesis method optimization.

Synthesis Methods

The synthesis of BPCN involves the reaction of 4-bromoacetophenone and 2-chlorobenzaldehyde with hydrazine hydrate in the presence of acetic acid and sodium acetate. The resulting product is purified through recrystallization using ethanol and water. This method has been optimized to produce high yields of BPCN with high purity.

Scientific Research Applications

BPCN has been extensively studied for its potential applications in various fields. In medicine, BPCN has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. It has also been investigated for its potential as an antibacterial and antifungal agent. In agriculture, BPCN has been studied for its ability to improve crop yield and protect plants from pests and diseases. In material science, BPCN has been explored for its potential use as a dye and as a component in organic electronic devices.